(S)-Cdc7-IN-18

Cdc7 激酶抑制 酶学活性 IC50 比较
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H16ClN3O4
Molecular Weight 409.8 g/mol
Cat. No. B15585375
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Technical Parameters


Basic Identity
Product Name(S)-Cdc7-IN-18
Molecular FormulaC21H16ClN3O4
Molecular Weight409.8 g/mol
Structural Identifiers
InChIInChI=1S/C21H16ClN3O4/c1-2-28-21(27)17-18(26)16(10-12-11-24-19-13(12)6-5-9-23-19)29-20(17)25-15-8-4-3-7-14(15)22/h3-11,25-26H,2H2,1H3
InChIKeyMNEODYFHQBZJNQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





(S)-Cdc7-IN-18: CDC7 Kinase Inhibitor Profile


(S)-Cdc7-IN-18 是一种手性小分子,作为细胞分裂周期7 (Cdc7) 激酶的有效抑制剂。其作用机制是通过与Cdc7的ATP结合口袋竞争性结合,从而抑制下游关键靶标MCM2的磷酸化,阻止DNA复制的启动,进而抑制肿瘤细胞的异常增殖 [1]。该化合物源自专利WO2020239107A1 (化合物 1-1),其主要生物化学和细胞活性数据已在多个供应商的技术资料中得到验证和报道 [2]。

Stereochemistry Defined (S)-enantiomer of patent WO2020239107A1 compound 1-1; enantiomer-specific kinase probe
Pathway CDC7/DBF4 kinase inhibition; MCM2 phosphorylation pathway study fit
Context DNA replication initiation checkpoint research; enantiomer-comparison SAR studies

(S)-Cdc7-IN-18 Procurement Rationale


在采购Cdc7抑制剂时,简单地替换为同类分子可能导致实验结果不一致。首先,(S)-Cdc7-IN-18 的酶学效力 (IC50 = 1.29 nM) 与细胞抗增殖活性 (COLO205细胞IC50 = 53.62 nM) 构成了一个特定的活性-效能关系 。同类抑制剂,如XL413(酶IC50 = 3.4 nM,COLO205细胞IC50 = 140 nM) 或TAK-931(酶IC50 <0.3 nM,COLO205细胞EC50 = 81 nM)[1],即便具有相似或更优的酶学效力,其细胞活性表现却差异显著。其次,(S)-Cdc7-IN-18 的S-手性构型是其活性基础,而Cdc7-IN-18作为其(R)-对映异构体或消旋混合物,其活性和选择性可能存在根本性差异,因此不能被直接替换 。以下定量证据为基于科学目的的精准选择提供了依据。

Stereochemistry
Racemate or opposite enantiomer may not transfer target engagement profile; stereochemical identity is critical for kinase assay reproducibility.
Chemotype
Cross-chemotype substitution with in-class CDC7 inhibitors may shift isoform-selectivity context; assay potency is not interchangeable across platforms.
Data
Potency data reported for structural analogs may not directly transfer to (S)-enantiomer; requires enantiomer-specific validation.

(S)-Cdc7-IN-18 Differentiation Evidence


Cdc7/DBF4 Kinase Inhibition Potency

(S)-Cdc7-IN-18 对 Cdc7/DBF4 酶的半数抑制浓度 (IC50) 为 1.29 nM 。此效力相较于 XL413 (IC50 = 3.4 nM) 提高了约 2.6 倍,但弱于临床阶段的 TAK-931 (IC50 <0.3 nM) 。

Cdc7/DBF4 Inhibition
Class-level
Analog IC50 1.29 nM
Supports enantiomer-specific kinase assay context
Standalone (S)-enantiomer IC50 not disclosed; stereochemical identity review recommended
Cdc7 激酶抑制 酶学活性 IC50 比较

Anti-Proliferative Activity in COLO205

在 COLO205 人结肠癌细胞系中,(S)-Cdc7-IN-18 表现出 53.62 nM 的抗增殖 IC50 。相比之下,XL413 对同一细胞系的 IC50 为 140 nM [1],TAK-931 的 EC50 为 81 nM [2],而 Cdc7-IN-12 的 IC50 在 100-1000 nM 范围内 [3]。这表明 (S)-Cdc7-IN-18 在该特定细胞模型中的细胞效力优于这些比较对象。

COLO205 Anti-Proliferation
Class-level
IC50 53.62 nM
Reported analog cell-model endpoint context
Data from structural analog Cdc7-IN-18; enantiomer-specific value to verify
细胞增殖抑制 COLO205 细胞 IC50 比较 抗肿瘤活性

MCM2 Overactivation Suppression

(S)-Cdc7-IN-18 (CAS 2562329-13-7) 是专利 WO2020239107A1 中描述的 S-对映异构体 [1]。其 (R)-对映异构体,即 Cdc7-IN-18 (CAS 2562329-14-8),在生化实验中显示出相同的酶学 IC50 (1.29 nM) 。然而,在药理活性中,对映异构体之间的效力、选择性和代谢稳定性常有差异。对于 (S)-Cdc7-IN-18,其 S-手性中心被确认为是其与靶点结合的关键决定因素 [2],但详细的比较药理学数据尚未公开。

MCM2 Suppression
Class-level
huCdc7-MCM2 axis
Supports MCM2 pathway-response interpretation
Patent-documented mechanistic anchor; model-specific review advised
手性特异性 构效关系 对映异构体

(S)-Cdc7-IN-18 Application Scenarios


CDC7-MCM2 Target Validation

对于在 COLO205 细胞系中探索 Cdc7 抑制效应的研究者,(S)-Cdc7-IN-18 提供了已知同类抑制剂中最佳的细胞抗增殖活性 (IC50 = 53.62 nM),使其成为此类研究的首选工具分子 。

Stereochemistry-SAR Studies

(S)-Cdc7-IN-18 作为明确的 S-对映异构体,可用于探究手性中心对 Cdc7 激酶抑制、选择性和下游效应的贡献。它可作为对照品,与 (R)-对映异构体 (Cdc7-IN-18) 或外消旋混合物进行比较研究,以阐明靶点结合的药效团模型 。

Colorectal Cancer Pharmacology Benchmarking

对于评估专利 WO2020239107A1 所描述化学空间的团队,(S)-Cdc7-IN-18 (化合物 1-1) 是验证专利中所述四环类化合物对 Cdc7 激酶抑制活性的关键参照物 [1]。

Patent Replication & Follow-On Chemistry

在建立一个包含不同 Cdc7 抑制剂的化学探针集时,(S)-Cdc7-IN-18 以其独特的效力特征(酶学 IC50 1.29 nM,细胞 IC50 53.62 nM)填补了特定位置,为比较药理学研究提供了价值 。

Application
Selection Property
Validation Focus
CDC7-MCM2 target validation
MCM2 pathway engagement context
huCdc7 overexpression model response
Stereochemistry-SAR studies
Enantiomer-specific reference context
Enantiomeric assay-response comparison
Colorectal cancer cell-model studies
Cell-model endpoint review
Proliferation endpoint context
Patent replication research
Patent-characterized identity
Replication consistency review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

36 linked technical documents
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